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Compound of Interest

Compound Name: Trichloromethyl chloroformate

Cat. No.: B126405 Get Quote

Essential Safety and Handling Guide for
Trichloromethyl Chloroformate
Audience: Researchers, scientists, and drug development professionals.

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Trichloromethyl chloroformate (also known as diphosgene).

Adherence to these guidelines is critical to ensure personal safety and minimize environmental

contamination. Trichloromethyl chloroformate is a highly toxic and corrosive chemical that

can be fatal if swallowed, inhaled, or in contact with skin.[1][2] It also causes severe skin burns,

eye damage, and is a lachrymator (a substance that causes tearing).[1][3]

Chemical Properties and Hazards
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Property Value Source

CAS Number 503-38-8 [1][2][4]

Molecular Formula C₂Cl₄O₂ [1]

Appearance Colorless liquid [5]

Boiling Point 128 °C (262 °F; 401 K) [6]

Density 1.639 g/mL at 20 °C [4]

Vapor Pressure 10 mmHg at 20°C [6]

Storage Temperature 2-8°C [4]

Hazards

Fatal if swallowed, inhaled, or

in contact with skin. Causes

severe skin burns and eye

damage. Lachrymator.

Moisture sensitive.

Decomposes on heating to

produce toxic gases

(phosgene, hydrogen chloride,

chlorine).

[1][3][5]

I. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Trichloromethyl chloroformate.

The following table outlines the required equipment.
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Body Part Required PPE
Specifications and
Remarks

Respiratory

Full-face respirator with

appropriate cartridges (e.g.,

Type ABEK (EN14387)) or a

self-contained breathing

apparatus (SCBA).

All operations must be

conducted in a certified

chemical fume hood.[1][3] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded.

[3] For spills or emergencies, a

chemical protection suit

including an SCBA is required.

[5]

Hands Chemical-resistant gloves.

It is recommended to double-

glove. Regularly inspect gloves

for signs of degradation or

perforation.

Eyes/Face
Tightly sealed safety goggles

and a full-face shield.

Standard safety glasses are

not sufficient.

Body

Chemical-resistant laboratory

coat, apron, and full-length

pants.

Ensure complete coverage of

skin. An emergency shower

must be readily accessible.[7]

Feet
Closed-toe, chemical-resistant

shoes.
---

II. Operational Plan: Step-by-Step Handling
Procedures
A. Preparation and Pre-Handling Checklist

Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the

last year and is functioning correctly.
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Assemble all PPE: Before entering the designated handling area, don all required personal

protective equipment as detailed in the table above.

Prepare Emergency Equipment: Ensure an eyewash station and safety shower are

unobstructed and have been recently tested.[7] Have a spill kit with an inert absorbent

material (e.g., sand, vermiculite) readily available.[5][8]

Review Safety Data Sheet (SDS): Always review the most current SDS for Trichloromethyl
chloroformate before beginning any work.[1][2][3]

Designate a Handling Area: Clearly mark the area where the chemical will be handled and

restrict access to authorized personnel only.

B. Handling the Chemical
Transporting: Transport Trichloromethyl chloroformate in a sealed, shatter-proof

secondary container.

Dispensing:

Conduct all manipulations within the chemical fume hood.[1][3]

Keep the container tightly closed when not in use.[3]

Store the chemical under an inert atmosphere as it is moisture-sensitive.[1][3]

Avoid contact with incompatible materials such as acids, bases, water, strong oxidizing

agents, alcohols, and amines.[1][3]

Post-Handling:

Thoroughly decontaminate all surfaces that may have come into contact with the

chemical.

Wash hands and forearms thoroughly with soap and water after removing gloves.

III. Emergency Procedures
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A. Spills
Small Spills (inside a fume hood):

Absorb the spill with an inert, dry material such as sand or vermiculite.[5]

Collect the absorbed material into a suitable, closed container for hazardous waste

disposal.[1][3]

Large Spills (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

Contact your institution's emergency response team.

If trained and equipped with an SCBA, contain the spill by diking with an inert absorbent

material.

B. Personal Exposure
Skin Contact:

Immediately remove all contaminated clothing.

Wash the affected area with copious amounts of water for at least 15 minutes.[1]

Seek immediate medical attention.[1]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[7]

Remove contact lenses if present and easy to do so.

Seek immediate medical attention.[1]

Inhalation:
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Move the individual to fresh air immediately.[1]

If breathing is difficult or has stopped, provide artificial respiration, but do not use mouth-

to-mouth resuscitation.[1]

Seek immediate medical attention.[1]

Ingestion:

Do NOT induce vomiting.[1]

Rinse the mouth with water.

Seek immediate medical attention.[1]

IV. Disposal Plan
Waste Collection:

All waste materials contaminated with Trichloromethyl chloroformate, including empty

containers, used PPE, and spill cleanup materials, must be collected in a designated,

labeled, and sealed hazardous waste container.[1]

Waste Storage:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.[1] Contact

your institution's environmental health and safety department for specific disposal

procedures.

Contaminated packaging should be disposed of as hazardous waste.[1]

V. Workflow and Safety Logic Diagram
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Workflow for Handling Trichloromethyl Chloroformate
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Caption: Logical workflow for the safe handling of Trichloromethyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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